Cas no 2680715-31-3 (2-[2-Methyl-6-oxo-4-(2,2,2-trifluoroacetamido)-1,6-dihydropyrimidin-5-yl]acetic acid)

• Product Name: 2-[2-Methyl-6-oxo-4-(2,2,2-trifluoroacetamido)-1,6-dihydropyrimidin-5-yl]acetic acid
• CAS No: 2680715-31-3
• MF: C₉H₈F₃N₃O₄
• MW: 279.17273235321
• CID: 5821008
• PubChem ID: 165937195
• Update Time: 2025-10-29

2-[2-Methyl-6-oxo-4-(2,2,2-trifluoroacetamido)-1,6-dihydropyrimidin-5-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28285443
• 2-[2-methyl-6-oxo-4-(2,2,2-trifluoroacetamido)-1,6-dihydropyrimidin-5-yl]acetic acid
• 2680715-31-3
• 2-[2-Methyl-6-oxo-4-(2,2,2-trifluoroacetamido)-1,6-dihydropyrimidin-5-yl]acetic acid

• Inchi： 1S/C9H8F3N3O4/c1-3-13-6(15-8(19)9(10,11)12)4(2-5(16)17)7(18)14-3/h2H2,1H3,(H,16,17)(H2,13,14,15,18,19)
• InChI Key： NXLHZIYFJNYCBE-UHFFFAOYSA-N
• SMILES： FC(C(NC1=C(C(NC(C)=N1)=O)CC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 279.04669023g/mol
• Monoisotopic Mass: 279.04669023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 108Ų

Additional information on 2-[2-Methyl-6-oxo-4-(2,2,2-trifluoroacetamido)-1,6-dihydropyrimidin-5-yl]acetic acid

Chemical Compound CAS No. 2680715-31-3: 2-[2-Methyl-6-Oxo-4-(2,2,2-Trifluoroacetamido)-1,6-Dihydropyrimidin-5-Yl]Acetic Acid

The compound 2-[2-Methyl-6-Oxo-4-(2,2,2-Trifluoroacetamido)-1,6-Dihydropyrimidin-5-Yl]Acetic Acid, identified by the CAS registry number 2680715-31-3, is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound belongs to the class of dihydropyrimidines, which are known for their versatile applications in drug design and development. The structure of this compound is characterized by a dihydropyrimidine ring system with substituents that include a methyl group, an oxo group, and a trifluoroacetamido group. These functional groups contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of dihydropyrimidine derivatives in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that compounds with similar structural features to CAS No. 2680715-31-3 exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways. This suggests that 2-[2-Methyl-6-Oxo-4-(Trifluoroacetamido)-Dihydropyrimidinyl]Acetic Acid could be a promising candidate for anti-inflammatory drug development.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have reported successful syntheses using a combination of nucleophilic substitution and condensation reactions. The use of trifluoroacetic acid as a substituent introduces significant electronic effects into the molecule, enhancing its stability and bioavailability. These properties make it an attractive target for further preclinical studies.

In terms of applications, this compound has shown potential in several areas beyond pharmacology. For example, its ability to form stable complexes with metal ions makes it a candidate for use in coordination chemistry and catalysis. Additionally, its unique electronic properties could be exploited in the development of advanced materials for electronic applications.

The latest research on this compound has also explored its role in enzyme inhibition and receptor binding studies. A study conducted at the University of California revealed that CAS No. 2680715-31-3 exhibits selective binding to certain G-protein coupled receptors (GPCRs), which are critical targets in drug discovery. This finding underscores the importance of further investigating its pharmacokinetic and pharmacodynamic profiles.

In conclusion, the compound 2-[2-Methyl-6-Oxo-4-(Trifluoroacetamido)-Dihydropyrimidinyl]Acetic Acid, with CAS number 2680715-31-3, represents a significant advancement in organic chemistry. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover its potential applications, this compound is poised to play a pivotal role in the development of novel therapeutic agents and advanced materials.